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CDK2 inhibitor II CDK2 inhibitor II The cyclin-dependent kinase 2 (Cdk2) works with cyclins A or E to regulate S phase and G2-M transition during the cell cycle. Cdk2 Inhibitor II is a 3-(benzylidne)indolin-2-one analog that selectively and potently inhibits Cdk2 (IC50 = 60 nM). It is cell permeable, reversible, and ATP-competitive.
Brand Name: Vulcanchem
CAS No.: 222035-13-4
VCID: VC0045639
InChI: InChI=1S/C14H11BrN4O3S/c15-8-1-6-12-11(7-8)13(14(20)17-12)19-18-9-2-4-10(5-3-9)23(16,21)22/h1-7,18H,(H2,16,21,22)(H,17,19,20)
SMILES: C1=CC(=CC=C1NNC2=C3C=C(C=CC3=NC2=O)Br)S(=O)(=O)N
Molecular Formula: C14H11BrN4O3S
Molecular Weight: 395.23 g/mol

CDK2 inhibitor II

CAS No.: 222035-13-4

Reference Standards

VCID: VC0045639

Molecular Formula: C14H11BrN4O3S

Molecular Weight: 395.23 g/mol

CDK2 inhibitor II - 222035-13-4

CAS No. 222035-13-4
Product Name CDK2 inhibitor II
Molecular Formula C14H11BrN4O3S
Molecular Weight 395.23 g/mol
IUPAC Name 4-[2-(5-bromo-2-oxoindol-3-yl)hydrazinyl]benzenesulfonamide
Standard InChI InChI=1S/C14H11BrN4O3S/c15-8-1-6-12-11(7-8)13(14(20)17-12)19-18-9-2-4-10(5-3-9)23(16,21)22/h1-7,18H,(H2,16,21,22)(H,17,19,20)
Standard InChIKey ODZNNZYRBRRREX-UHFFFAOYSA-N
Isomeric SMILES C1=CC(=CC=C1NNC2=C3C=C(C=CC3=NC2=O)Br)S(=O)(=O)N
SMILES C1=CC(=CC=C1NNC2=C3C=C(C=CC3=NC2=O)Br)S(=O)(=O)N
Canonical SMILES C1=CC(=CC=C1NNC2=C3C=C(C=CC3=NC2=O)Br)S(=O)(=O)N
Appearance Assay:≥95%A crystalline solid
Description The cyclin-dependent kinase 2 (Cdk2) works with cyclins A or E to regulate S phase and G2-M transition during the cell cycle. Cdk2 Inhibitor II is a 3-(benzylidne)indolin-2-one analog that selectively and potently inhibits Cdk2 (IC50 = 60 nM). It is cell permeable, reversible, and ATP-competitive.
Synonyms 4-[2-(5-Bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazinyl]benzenesulfonamide; 4-[(5-Bromo-1,2-dihydro-2-oxo-3H-indol-3-ylidene)hydrazino]benzenesulfonamide; SC 221409; _x000B_
PubChem Compound 5858639
Last Modified Jan 08 2022
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